Butane-1,4-diamine;dihydrobromide
Overview
Description
Butane-1,4-diamine;dihydrobromide, also known as 1,4-Butanediamine Dihydrobromide, is a chemical compound with the molecular formula C4H14Br2N2 . It is soluble in water and appears as a white powder or crystal .
Synthesis Analysis
Butane-1,4-diamine;dihydrobromide is synthesized from putrescine, which is produced on an industrial scale by the hydrogenation of succinonitrile . A metabolically engineered strain of Escherichia coli has been described that produces putrescine at high concentrations in glucose mineral salts medium .Molecular Structure Analysis
The molecular weight of Butane-1,4-diamine;dihydrobromide is 249.97536 . The structure of this compound can be represented as a diamine, with two amine (-NH2) groups attached to the ends of a four-carbon chain .Chemical Reactions Analysis
Butane-1,4-diamine;dihydrobromide is involved in the biosynthesis of polyamines, such as spermidine and spermine . These polyamines are synthesized from putrescine, which is formed by the decarboxylation of ornithine and arginine .Physical And Chemical Properties Analysis
Butane-1,4-diamine;dihydrobromide is a white powder or crystal that is soluble in water . The safety symbol for this compound is GHS07, indicating that it may cause eye irritation .Scientific Research Applications
- Details : Perovskite solar cells have gained prominence due to their high efficiency and low-cost potential. Researchers optimize the band gap, carrier diffusion length, and power conversion efficiency by varying the organohalide cations and anions. NBUDAB contributes to this optimization process .
Organohalide-Based Perovskite Solar Cells
Synthesis of Nylon 46
Safety and Hazards
Future Directions
Mechanism of Action
Mode of Action
It is known that the compound plays a role in modulating plant defense against various environmental stresses .
Biochemical Pathways
1,4-Diaminobutane, also known as putrescine, is synthesized biologically via two different pathways, both starting from arginine. In one pathway, arginine is converted into agmatine, a process catalyzed by the enzyme arginine decarboxylase (ADC) .
Pharmacokinetics
Therefore, the impact of these properties on the compound’s bioavailability is currently unknown .
properties
IUPAC Name |
butane-1,4-diamine;dihydrobromide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2.2BrH/c5-3-1-2-4-6;;/h1-6H2;2*1H |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UTDOJTBJZVYMNB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CCN)CN.Br.Br |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H14Br2N2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
249.98 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1,4-Diaminobutane Dihydrobromide | |
CAS RN |
18773-04-1 |
Source
|
| Record name | 1,4-Diaminobutane Dihydrobromide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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